N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C16H17N3O2S/c1-11-15(14-4-8-22-10-14)12(2)19(18-11)6-5-17-16(20)13-3-7-21-9-13/h3-4,7-10H,5-6H2,1-2H3,(H,17,20)
• InChI Key: ZHGLCLHHHBWIIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=COC=C2)C)C3=CSC=C3
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a small molecule inhibitor of a specific protein target, which is involved in various cellular processes.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis of Heterocyclic Compounds : The synthesis of novel classes of compounds, including furan-carboxamide derivatives, has been explored. These syntheses involve intramolecular cyclizations and additional transformations, providing insight into the creation of structurally diverse heterocyclic systems (Ergun, Dengiz, Ozer, Şahin, & Balcı, 2014).

• Reaction Mechanisms : Studies have investigated the reaction mechanisms of related compounds. For example, the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea has been analyzed, shedding light on the complex processes involved in forming these compounds (Ledenyova, Falaleev, Shikhaliev, Ryzhkova, & Zubkov, 2018).

Biological and Pharmacological Activities

• Antimicrobial Properties : The antimicrobial activities of chitosan Schiff bases derived from heteroaryl pyrazole derivatives have been explored. These studies help understand the potential use of furan-carboxamide derivatives in combating various microbial strains (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).

• Inhibition of Influenza Virus : Furan-carboxamide derivatives have been identified as potent inhibitors of the influenza A H5N1 virus. This indicates the potential application of these compounds in antiviral therapies (Yongshi, Zheng, Cao, Li, Li, Zhou, Liu, Wu, & Dong, 2017).

Material Science and Crystallography

• Crystal Structure Analysis : The crystal structure and molecular interactions of related compounds, such as 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, have been determined. This is crucial for understanding the physical properties and potential applications of these materials (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

• Supramolecular Architecture : Research into how the aromaticity of heteroaromatic rings affects crystal packing has been conducted. This is relevant for the design and development of new materials with specific structural and functional properties (Rahmani, Salimi, Mohammadzadeh, & Sparkes, 2016).